4-[(4-Iodophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride

• IUPAC Name: 4-[(4-iodophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C12H14INO2.ClH/c13-10-3-1-8(2-4-10)5-9-6-11(12(15)16)14-7-9;/h1-4,9,11,14H,5-7H2,(H,15,16);1H
• InChI Key: JESGTQHFGMTWQG-UHFFFAOYSA-N
• Canonical SMILES: C1C(CNC1C(=O)O)CC2=CC=C(C=C2)I.Cl
• Molecular Formula: C12H15ClINO2
• Molecular Weight: 367.61 g/mol

Description

4-[(4-Iodophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride is a chemical compound that features a pyrrolidine ring substituted with an iodophenylmethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(4-Iodophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride typically involves the following steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate precursors, such as N-substituted piperidines.

Introduction of the Iodophenylmethyl Group: The iodophenylmethyl group can be introduced via electrophilic iodination of the pyrrolidine ring.

Formation of the Carboxylic Acid: The carboxylic acid group can be introduced through oxidation reactions.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of automated reactors and continuous flow systems to enhance efficiency and scalability.